Cas no 1805100-79-1 (2,5-Bis(trifluoromethyl)-3-bromoaniline)
1805100-79-1 structure
Product Name:2,5-Bis(trifluoromethyl)-3-bromoaniline
CAS No:1805100-79-1
MF:C8H4BrF6N
MW:308.018482208252
CID:4972482
Update Time:2025-09-26
2,5-Bis(trifluoromethyl)-3-bromoaniline Chemical and Physical Properties
Names and Identifiers
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- 2,5-Bis(trifluoromethyl)-3-bromoaniline
-
- Inchi: 1S/C8H4BrF6N/c9-4-1-3(7(10,11)12)2-5(16)6(4)8(13,14)15/h1-2H,16H2
- InChI Key: AZOSQNAOSUYYLS-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(F)(F)F)=CC(=C1C(F)(F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 250
- XLogP3: 3.7
- Topological Polar Surface Area: 26
2,5-Bis(trifluoromethyl)-3-bromoaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013023043-1g |
2,5-Bis(trifluoromethyl)-3-bromoaniline |
1805100-79-1 | 97% | 1g |
1,534.70 USD | 2021-06-24 |
2,5-Bis(trifluoromethyl)-3-bromoaniline Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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